Cas no 1723-27-9 (Thieno3,2-bthiophene-2-carboxylic Acid)

• Product Name: Thieno3,2-bthiophene-2-carboxylic Acid
• CAS No: 1723-27-9
• Molecular Formula: C₇H₄O₂S₂
• Molecular Weight: 184.2355
• MDL: MFCD00115174
• CID: 117998
• PubChem ID: 253662279

Thieno3,2-bthiophene-2-carboxylic Acid Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2-carboxylic acid
• Thieno[3,2-b]thiophe
• thieno[3,2-b]thiophene-5-carboxylic acid
• 2-carboxy-thieno[3,2-b]thiophene
• THI073
• Thieno[3,2-b]thiophen-2-carbonsaeure
• thiopheno[3,2-b]thiophene-2-carboxylic acid
• MLS000036934
• C7H4O2S2
• GVZXSZWCZGKLRS-UHFFFAOYSA-N
• SMR000034684
• Thieno[3,2-b]thiophene-2-carboxylicacid
• zlchem 802
• Maybridge3_006605
• thienothiophene carboxylic acid
• cid_660319
• BDBM48329
• ZLD0261
• HMS2316P13
• HMS1449M05
• RSC005341
• STL356208
• S
• EN300-51369
• NCGC00019959-02
• FS-1744
• SR-01000001856-2
• CS-0155512
• AKOS001475971
• 1723-27-9
• CCG-51876
• CHEMBL1173787
• F12380
• FT-0633796
• J-010811
• Q27463950
• SCHEMBL335232
• NCGC00019959-01
• SY050475
• T3156
• IDI1_017992
• NUK
• CHEBI:195115
• 5-thieno[3,2-b]thiophenecarboxylic acid
• Z666140572
• EU-0047810
• MFCD00115174
• DTXSID90349773
• Thieno[3,2-b]thiophene-2-carboxylic acid, AldrichCPR
• DB-043894

• MDL： MFCD00115174
• InChIKey： GVZXSZWCZGKLRS-UHFFFAOYSA-N
• Inchi： 1S/C7H4O2S2/c8-7(9)6-3-5-4(11-6)1-2-10-5/h1-3H,(H,8,9)
• SMILES： S1C(C(=O)O[H])=C([H])C2=C1C([H])=C([H])S2

Computed Properties

• Exact Mass: 183.965272g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.965272g/mol
• Monoisotopic Mass: 183.965272g/mol
• Topological Polar Surface Area: 93.8Ų
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.66100
• PSA: 93.78000
• Refractive Index: 1.769
• Boiling Point: 386.7°Cat760mmHg
• Melting Point: 225-227
• Flash Point: 187.6°C
• Density: 1.601

Thieno3,2-bthiophene-2-carboxylic Acid Security Information

• Symbol:
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： R36/37/38
• HazardClass：IRRITANT

Thieno3,2-bthiophene-2-carboxylic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes